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Compound Name: 5-Ethyl-2,4-dimethyloctane
CAS No.: 62184-05-8
Cat. No.: B14561395
Get Quote
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This technical guide provides an in-depth overview of the nuclear magnetic resonance (NMR)
and mass spectrometry (MS) data for the saturated hydrocarbon, 5-Ethyl-2,4-dimethyloctane.
Due to the limited availability of experimental spectra in public databases, this guide
incorporates predicted spectroscopic data alongside generalized experimental protocols
applicable to the analysis of similar non-polar, volatile organic compounds. This document is
intended for researchers, scientists, and professionals in the field of chemical analysis and
drug development.

Compound Overview

5-Ethyl-2,4-dimethyloctane is a branched alkane with the chemical formula Ci2Hz6 and a
molecular weight of 170.33 g/mol . Its structure consists of an eight-carbon chain with methyl
groups at positions 2 and 4, and an ethyl group at position 5. Understanding its spectroscopic
properties is crucial for its identification and characterization in various chemical matrices.

Predicted Nuclear Magnetic Resonance (NMR)
Spectroscopy Data
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NMR spectroscopy is a powerful analytical technique for elucidating the structure of organic
molecules. Below are the predicted *H and 3C NMR chemical shifts for 5-Ethyl-2,4-
dimethyloctane. These predictions are based on established empirical models and provide a
reliable estimate of the expected experimental values.

Table 1: Predicted *H NMR Data for 5-Ethyl-2,4-dimethyloctane

Predicted Chemical

Protons . Multiplicity Integration
Shift (ppm)

CHs (at C2) 0.85-0.95 Doublet 3H

CHs (at C4) 0.85-0.95 Doublet 3H

CHs (of ethyl group) 0.85-0.95 Triplet 3H

CHs (at C8) 0.85-0.95 Triplet 3H

CH:z (at C3) 1.15-1.35 Multiplet 2H

CH: (of ethyl group) 11

» To cite this document: BenchChem. [Technical Guide: Spectroscopic Analysis of 5-Ethyl-2,4-
dimethyloctane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14561395/docs#technical-guide-spectroscopic-
analysis-of-5-ethyl-2-4-dimethyloctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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